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Introduction
Aluminum hydride (AlH₃), also known as alane, is a powerful reducing agent with a high

hydrogen content, making it of significant interest in chemical synthesis and as a potential

hydrogen storage material. However, its high reactivity presents considerable handling and

storage challenges. This document provides detailed protocols for the safe handling and

storage of solid aluminum hydride to minimize risks for researchers, scientists, and drug

development professionals. Adherence to these guidelines is critical to prevent accidents,

including fires, explosions, and exposure to hazardous materials.

Hazards Overview
Solid aluminum hydride is a highly reactive and hazardous material. Key hazards include:

Pyrophoric: May ignite spontaneously upon contact with moist air.[1][2][3]

Water-Reactive: Reacts violently and explosively with water and moisture to release

flammable hydrogen gas.[1][2][3][4]

Spontaneous Decomposition: Can decompose spontaneously and explosively, particularly

when subjected to heat or at ambient temperatures over prolonged periods.[1][2][4]

Powerful Reducing Agent: Reacts violently with oxidizing agents.[1][2][4]
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Corrosive: Causes severe skin burns and eye damage.[5]

Data Presentation: Quantitative Parameters
The following tables summarize key quantitative data for the safe handling and storage of

aluminum hydride.

Table 1: Storage and Decomposition Temperatures

Parameter Value References

Recommended Long-Term

Storage Temperature

< 10°C (in an inert

atmosphere)
[6]

Temperature for Onset of α-

AlH₃ Decomposition
Begins to decompose at 100°C [7]

Thermal Decomposition Range

(at 20.2°C/min)
180°C to 215°C [6]

Spontaneous Decomposition
Can occur at ambient

temperatures
[1][2][4]

Table 2: Incompatible Materials and Fire Extinguishing Agents
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Category
Incompatible Materials /
Unsuitable Agents

References

General
Water, Moist Air, Alcohols,

Acids
[1][4][8]

Oxidizers
All oxidizing agents (e.g.,

perchlorates, nitrates)
[1][3]

Fire Extinguishers (Unsuitable)
Water, Foam, Carbon Dioxide

(CO₂)
[1][2][3][4]

Fire Extinguishers (Suitable)

Dry Chemical Powder (Class

D), Soda Ash, Lime, Dry Sand,

Sodium Chloride Powder,

Graphite Powder

[1][2][3][4]

Experimental Protocols
Personal Protective Equipment (PPE)
Before handling aluminum hydride, the following PPE is mandatory:

Eye Protection: Tightly fitting safety goggles with side-shields.[5] A full-face shield is

recommended for larger quantities.[9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be inspected

before use.[5] Consider wearing leather gloves over chemical-resistant gloves for added

protection against fire.

Body Protection: A flame-resistant lab coat is essential.[5] For larger-scale work, flame-

resistant clothing is required.

Respiratory Protection: If there is a risk of inhaling dust, a full-face respirator with an

appropriate filter should be used.[5]
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Container: Store aluminum hydride in a tightly closed, waterproof, and clearly labeled

container.[4][5]

Atmosphere: The container must be stored under an inert atmosphere, such as argon or

nitrogen.[4][5]

Location: Store in a dedicated, cool, dry, and well-ventilated area away from incompatible

materials.[4][5] The storage area should be waterproof.

Temperature: For long-term stability, store at temperatures below 10°C.[6]

Inventory: Maintain a detailed inventory of the amount and storage date of all aluminum
hydride containers.

Handling and Dispensing Protocol
Note: All handling of solid aluminum hydride should ideally be performed in a glove box under

an inert atmosphere.[10] If a glove box is unavailable, work must be conducted in a fume hood

with careful control of the atmosphere.

Preparation:

Inform all personnel in the laboratory before beginning work.[11]

Ensure a Class D fire extinguisher and a container of dry sand are immediately

accessible.[11]

Clear the work area of all flammable materials, water sources, and incompatible

chemicals.[11][12]

Use only non-sparking tools made of materials such as bronze or brass.[5][11]

Inert Atmosphere Transfer (Glove Box):

Transfer the sealed container of aluminum hydride into the glove box antechamber.

Purge the antechamber with an inert gas (argon is preferred as nitrogen may react with

some hydrides).[11]
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Once in the main chamber, carefully open the container.

Weigh the desired amount of aluminum hydride into a pre-dried and tared container.

Securely close both the primary and secondary containers.

Remove the containers from the glove box via the antechamber.

Disposal of Contaminated Materials:

All spatulas, weighing boats, and other contaminated equipment must be quenched

carefully.

Slowly add the contaminated items to a large volume of a less reactive alcohol, such as

isopropanol, cooled in an ice bath.

Once the reaction has ceased, the solution can be further diluted with water before

disposal according to institutional guidelines.

Emergency Procedures
Spills:

Do not use water or any combustible materials to clean up the spill.[2][11]

Cover the spill with a generous amount of dry sand, soda ash, or other Class D absorbent.

[2]

Collect the mixture in a clearly labeled, dry container for hazardous waste disposal.[5]

Contact your institution's environmental health and safety department for disposal

instructions.

Fire:

If a fire occurs, immediately alert all personnel and evacuate the area.

If it is safe to do so, use a Class D fire extinguisher (dry chemical, sand, soda ash).[2][3][4]
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DO NOT use water, foam, or carbon dioxide extinguishers, as they will exacerbate the fire.

[1][2][3][4]

Personal Exposure:

Skin Contact: Brush off any loose particles, then flush the affected area with copious

amounts of water for at least 15 minutes and seek immediate medical attention.[3][4]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids, and seek immediate medical attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[4][5]

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of solid aluminum
hydride.
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Preparation Phase

Handling Phase (in Glove Box)

Post-Handling Phase

Emergency ProceduresDon Appropriate PPE
(Flame-resistant coat, goggles, gloves)

Prepare Work Area
(Inert atmosphere, no flammables)

Verify Safety Equipment
(Class D extinguisher, sand)

Transfer AlH3 Container
to Inert Atmosphere

Proceed with caution

Weigh Required Amount
(Use non-sparking tools) Securely Seal All Containers

Return to Secure Storage
(<10°C, inert atmosphere)

Clean Work Area

Quench Contaminated Tools
(Isopropanol bath)

Dispose of Waste Properly

Spill Occurs

Cover with Dry Sand/Class D Agent

Fire Occurs

Use Class D Extinguisher ONLY

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Solid Aluminum Hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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